Cas no 1863078-23-2 ([2-(1,1-dioxo-1λ?-thietan-3-yl)ethyl]urea)

• Product Name: [2-(1,1-dioxo-1λ?-thietan-3-yl)ethyl]urea
• CAS No: 1863078-23-2
• MF: C₆H₁₂N₂O₃S
• MW: 192.236080169678
• CID: 5162629
• Update Time: 2026-03-04

[2-(1,1-dioxo-1λ?-thietan-3-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-(1,1-dioxidothietan-3-yl)ethyl)urea
• [2-(1,1-dioxo-1λ?-thietan-3-yl)ethyl]urea

• Inchi： 1S/C6H14N2O3S/c7-6(9)8-2-1-5-3-12(10,11)4-5/h5,10-11H,1-4H2,(H3,7,8,9)/p-2
• InChI Key： UJDRJHWIQSXLSY-UHFFFAOYSA-L
• SMILES： N(CCC1CS([O-])([O-])C1)C(N)=O

Additional information on [2-(1,1-dioxo-1λ?-thietan-3-yl)ethyl]urea

Comprehensive Analysis of [2-(1,1-dioxo-1λ?-thietan-3-yl)ethyl]urea (CAS No. 1863078-23-2)

[2-(1,1-dioxo-1λ?-thietan-3-yl)ethyl]urea, identified by its CAS number 1863078-23-2, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This molecule features a unique thietane sulfone moiety coupled with a urea functional group, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the combination of sulfur-containing heterocycles and hydrogen-bonding capabilities.

The structural uniqueness of CAS 1863078-23-2 lies in its 1,1-dioxothietane ring, which contributes to enhanced metabolic stability compared to conventional sulfur compounds. Recent studies highlight its relevance in designing enzyme inhibitors, particularly for targets involving cysteine proteases – a hot topic in oncology and antiviral research. The urea linkage further enables interactions with biological receptors, aligning with current trends in fragment-based drug design (FBDD).

From a synthetic chemistry perspective, [2-(1,1-dioxo-1λ?-thietan-3-yl)ethyl]urea exemplifies modern green chemistry principles. Its synthesis often employs atom-economical routes, addressing growing concerns about sustainable pharmaceutical production. Analytical characterization typically involves advanced techniques like LC-MS and NMR spectroscopy, with particular focus on the sulfone group's distinctive spectral signatures.

In material science applications, this compound's polar sulfone group and hydrogen-bonding urea unit make it valuable for developing functional polymers. Researchers are exploring its incorporation into high-performance membranes for gas separation – a critical area for carbon capture technologies. The compound's thermal stability and solubility profile are currently being optimized for such industrial applications.

Safety assessments of 1863078-23-2 indicate favorable toxicological profiles for research purposes, though proper laboratory handling protocols should always be followed. The compound's stability under various pH conditions makes it particularly interesting for formulation scientists working on oral delivery systems. Recent patent literature suggests growing intellectual property activity surrounding thietane-derived compounds like this urea derivative.

For researchers sourcing CAS 1863078-23-2, quality parameters such as HPLC purity, residual solvent levels, and isomeric purity are crucial considerations. The compound's growing importance is reflected in increasing citations across medicinal chemistry publications and chemical databases. Future directions may explore its potential in PROTAC technology or as a crystallization additive for protein structure determination.

Environmental fate studies of [2-(1,1-dioxo-1λ?-thietan-3-yl)ethyl]urea suggest relatively rapid biodegradation compared to persistent sulfone compounds, addressing emerging concerns about pharmaceutical pollution. Its structure-activity relationships continue to be mapped against various biological targets, with computational chemistry playing an increasing role in these investigations. The compound serves as an excellent example of how heterocyclic sulfones are evolving as privileged structures in modern drug discovery.

From a regulatory perspective, 1863078-23-2 currently falls under standard research chemical classifications in most jurisdictions. However, researchers should monitor evolving REACH compliance requirements as production scales increase. The compound's chiral center at the thietane ring position also opens possibilities for asymmetric synthesis applications and chiral stationary phase development in chromatography.

In conclusion, [2-(1,1-dioxo-1λ?-thietan-3-yl)ethyl]urea represents an intriguing case study of how sulfur heterocycles continue to deliver innovation across chemical disciplines. Its dual functionality as both a hydrogen bond donor/acceptor and polar sulfone carrier positions it well for future breakthroughs in precision medicine and advanced materials. The scientific community eagerly anticipates further developments with this versatile molecular architecture.